Cas no 117411-47-9 (Benzene, 4-fluoro-1-methyl-2-(methylthio)-)

Benzene, 4-fluoro-1-methyl-2-(methylthio)-, is a fluorinated aromatic compound featuring a methylthio substituent at the ortho position relative to the fluorine atom. Its molecular structure, combining fluorine and sulfur-containing functional groups, lends itself to applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the methylthio group offers reactivity for further functionalization. This compound is particularly valuable as an intermediate in the development of bioactive molecules, where precise electronic and steric properties are critical. High purity grades ensure consistency in research and industrial processes.

Benzene, 4-fluoro-1-methyl-2-(methylthio)- structure

117411-47-9 structure

Product Name:Benzene, 4-fluoro-1-methyl-2-(methylthio)-

CAS No:117411-47-9

MF:C₈H₉FS

MW:156.220464468002

MDL:MFCD11617795

CID:3657115

PubChem ID:21242814

Update Time:2025-09-26

Benzene, 4-fluoro-1-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 4-fluoro-1-methyl-2-(methylthio)-
- 4-fluoro-1-methyl-2-methylsulfanylbenzene
- (5-Fluoro-2-methylphenyl)(methyl)sulfane
- 3-Fluoro-6-methylphenyl methyl sulfide
- SCHEMBL9211063
- E90548
- 4-fluoro-2-methylthiotoluene
- 117411-47-9
- CS-0190210
- AKOS006316927
- GACNWYICGPMRTO-UHFFFAOYSA-N
- MDL： MFCD11617795
- Inchi： 1S/C8H9FS/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3
- InChI Key： GACNWYICGPMRTO-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(C=CC=1C)F

Computed Properties

Exact Mass: 156.04089962g/mol
Monoisotopic Mass: 156.04089962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 25.3Å²

Benzene, 4-fluoro-1-methyl-2-(methylthio)- Pricemore >>

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abcr	AB435395-1 g	3-Fluoro-6-methylphenyl methyl sulfide	117411-47-9		1g	€594.40	2023-04-23
abcr	AB435395-5 g	3-Fluoro-6-methylphenyl methyl sulfide	117411-47-9		5g	€1,373.40	2023-04-23
abcr	AB435395-1g	3-Fluoro-6-methylphenyl methyl sulfide; .	117411-47-9		1g	€816.50	2025-04-22
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abcr	AB435395-250mg	3-Fluoro-6-methylphenyl methyl sulfide; .	117411-47-9		250mg	€434.30	2025-04-22
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